Cas no 941880-84-8 (3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941880-84-8
• MF: C₁₆H₁₈F₃N₃O₄S
• MW: 405.392033100128
• CID: 6021045
• PubChem ID: 16896767
• Update Time: 2025-05-30

3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-[[3-(trifluoromethyl)phenyl]sulfonyl]-
• AKOS024630679
• 941880-84-8
• 3-ethyl-8-[3-(trifluoromethyl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F2241-0137
• 3-ethyl-8-((3-(trifluoromethyl)phenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-[3-(trifluoromethyl)phenyl]sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C16H18F3N3O4S/c1-2-22-13(23)15(20-14(22)24)6-8-21(9-7-15)27(25,26)12-5-3-4-11(10-12)16(17,18)19/h3-5,10H,2,6-9H2,1H3,(H,20,24)
• InChI Key： IPCLLLDOYLSTGN-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC(C(F)(F)F)=C3)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 405.09701172g/mol
• Monoisotopic Mass: 405.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 9.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione

Introduction to 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione (CAS No. 941880-84-8) in Modern Chemical Biology

3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione, identified by the chemical identifier CAS No. 941880-84-8, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative exhibits a complex molecular architecture that has garnered attention for its structural and functional versatility. The compound's unique combination of a triazaspiro framework with a benzenesulfonyl group and ethyl substitution at strategic positions contributes to its distinctive chemical properties and biological activity.

The trifluoromethyl group in the benzenesulfonyl moiety is particularly noteworthy, as it is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and therapeutic agents. The presence of the triazaspiro core further adds to the compound's complexity, introducing rigidified structures that can modulate interactions with biological targets. Such spirocyclic systems are increasingly recognized for their ability to achieve high selectivity and potency in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with greater precision. Studies suggest that the sulfonamide group may engage in hydrogen bonding interactions with key residues in protein targets, while the trifluoromethyl substituent could contribute to hydrophobic interactions or π-stacking effects. These insights are crucial for rationalizing the compound's biological activity and for guiding further optimization efforts.

The synthesis of 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione presents unique challenges due to its spirocyclic nature and multiple functional groups. However, modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it feasible to construct such complex molecules with high fidelity. The development of efficient synthetic routes is essential for scaling up production and conducting thorough pharmacological evaluations.

In vitro studies have begun to uncover the biological profile of this compound. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory diseases and cancer pathways. The triazaspiro scaffold has been observed to interact with biological macromolecules in ways that could lead to novel therapeutic effects. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-ethyl-8-3-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione. Predictive models can help prioritize compounds based on their structural features and predicted bioactivity, streamlining the process of experimental validation. This interdisciplinary approach is transforming how new drugs are discovered and developed, making compounds like this one more accessible for therapeutic use.

The future prospects for CAS No. 941880-84-8 are promising, with ongoing research aimed at expanding its applications in chemical biology and medicine. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in translating this compound's potential into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a significant role in next-generation therapeutics.